![molecular formula C11H15BrN2O2 B5212297 1-acetyl-4-[(5-bromo-2-furyl)methyl]piperazine](/img/structure/B5212297.png)
1-acetyl-4-[(5-bromo-2-furyl)methyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-acetyl-4-[(5-bromo-2-furyl)methyl]piperazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a piperazine derivative that has been synthesized and studied extensively for its pharmacological properties.
Mechanism of Action
The exact mechanism of action of 1-acetyl-4-[(5-bromo-2-furyl)methyl]piperazine is not fully understood, but it has been proposed to act through the inhibition of certain enzymes and receptors. It has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. It has also been shown to bind to the dopamine D3 receptor, which is involved in the regulation of dopamine signaling in the brain.
Biochemical and Physiological Effects:
1-acetyl-4-[(5-bromo-2-furyl)methyl]piperazine has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and to have antioxidant and anti-inflammatory properties. In addition, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-acetyl-4-[(5-bromo-2-furyl)methyl]piperazine in lab experiments is its potential as a multi-targeted agent, meaning it has the ability to target multiple pathways involved in disease progression. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for research on 1-acetyl-4-[(5-bromo-2-furyl)methyl]piperazine. One area of research is to further elucidate its mechanism of action, which could lead to the development of more effective treatments for cancer and neurodegenerative diseases. Another area of research is to explore its potential as a drug delivery system, as it has been shown to have good solubility and stability in aqueous solutions. Additionally, further studies are needed to determine its toxicity and pharmacokinetics in vivo, which could inform its potential use as a therapeutic agent.
Synthesis Methods
The synthesis of 1-acetyl-4-[(5-bromo-2-furyl)methyl]piperazine involves the reaction of 1-acetylpiperazine with 5-bromo-2-furaldehyde in the presence of a catalyst. The resulting compound has been characterized using various analytical techniques, such as NMR and mass spectrometry.
Scientific Research Applications
1-acetyl-4-[(5-bromo-2-furyl)methyl]piperazine has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. It has been shown to have activity against certain cancer cell lines and has been proposed as a potential anti-cancer agent. In addition, it has been studied for its potential use as a neuroprotective agent and has been shown to have activity in animal models of neurodegenerative diseases.
properties
IUPAC Name |
1-[4-[(5-bromofuran-2-yl)methyl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15BrN2O2/c1-9(15)14-6-4-13(5-7-14)8-10-2-3-11(12)16-10/h2-3H,4-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFCCNHRZMAKMCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)CC2=CC=C(O2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.